BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physicochemical Profile of
Ethyl 2-(1,1-dioxidothiomorpholino)acetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Ethyl 2-(1,1-
Compound Name:
dioxidothiomorpholino)acetate

cat. No.: B1303009

For Researchers, Scientists, and Drug Development Professionals

Introduction: This technical guide provides a summary of the known physical and chemical
properties of Ethyl 2-(1,1-dioxidothiomorpholino)acetate. Due to the limited availability of
public data for this specific compound, this document also includes general methodologies and
inferred potential biological activities based on related thiomorpholine-1,1-dioxide derivatives to
guide further research and development.

Core Physicochemical Data

The available quantitative data for Ethyl 2-(1,1-dioxidothiomorpholino)acetate is
summarized below. It is important to note that experimental data such as melting and boiling
points are not readily available in the public domain and would require experimental
determination.
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Property Value Source

Molecular Formula CsH1sNO4S BLDpharm[1]

Molecular Weight 221.2740 g/mol BLDpharm[1]

CAS Number 343334-01-0 BLDpharm, Reagentia[1][2]
Purity = 95% BLDpharm[1]

N Sealed in a dry environment at
Storage Conditions BLDpharm[1]
room temperature.

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of Ethyl 2-(1,1-
dioxidothiomorpholino)acetate are not explicitly published. However, standard laboratory
procedures for determining key physicochemical parameters are applicable.

General Protocol for Melting Point Determination

A standard method for determining the melting point of a solid crystalline substance involves
using a melting point apparatus.

Methodology:

A small, powdered sample of the crystalline solid is packed into a thin-walled capillary tube.

e The capillary tube is placed in a calibrated heating block or oil bath within a melting point
apparatus.

o The temperature is gradually increased at a controlled rate.

e The temperature range from which the sample begins to melt to the point at which it is
completely liquid is recorded as the melting point.

General Protocol for Boiling Point Determination

For a liquid sample, the boiling point can be determined using a distillation apparatus or a
micro-boiling point method.
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Methodology (Distillation):

e The liquid sample is placed in a distillation flask with boiling chips.
e Acondenser and a thermometer are fitted to the flask.

e The flask is heated, and the temperature is monitored.

» The boiling point is the temperature at which the liquid boils and its vapor is in equilibrium
with the liquid, as indicated by a stable temperature reading on the thermometer during
distillation.

Hypothetical Synthesis Workflow

A general, hypothetical synthesis for Ethyl 2-(1,1-dioxidothiomorpholino)acetate can be
postulated based on common organic synthesis reactions. A possible route could involve the N-
alkylation of thiomorpholine 1,1-dioxide with ethyl chloroacetate.
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Hypothetical Synthesis of Ethyl 2-(1,1-dioxidothiomorpholino)acetate

Base (e.g., K2CO3)

Thiomorpholine 1,1-dioxide Ethyl chloroacetate Solvent (e.g., Acetonitrile)

N-alkylation Reaction

rude Product

Ethyl 2-(1,1-dioxidothiomorpholino)acetate

Purification
(e.g., Column Chromatography)

Purified

Final Product

Click to download full resolution via product page

A possible synthetic route for the target compound.

Potential Biological Activity and Signaling Pathways

While no specific biological activity has been reported for Ethyl 2-(1,1-
dioxidothiomorpholino)acetate, the thiomorpholine-1,1-dioxide scaffold is present in
molecules with a range of biological activities.[3][4] These include anti-inflammatory,
antioxidant, and hypolipidemic effects.[4][5] Thiomorpholine-1,1-dioxide has also been
investigated for its potential in treating autoimmune diseases and as an inhibitor of protein
synthesis and DNA replication in tumors.[6]

Based on the activities of related compounds, a hypothetical signaling pathway can be
proposed to guide initial biological screening. For instance, the anti-inflammatory and
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antioxidant effects could be mediated through the inhibition of pro-inflammatory signaling

pathways and modulation of cellular redox balance.

Hypothesized Signaling Pathway for Thiomorpholine Derivatives
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Potential mechanism of action based on related compounds.

Disclaimer: The information on biological activity and the associated signaling pathway is
based on the activities of structurally related compounds and has not been experimentally
verified for Ethyl 2-(1,1-dioxidothiomorpholino)acetate. This information should be used for

research guidance only.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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